Cas no 2229262-79-5 (2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol)

• Product Name: 2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol
• CAS No: 2229262-79-5
• MF: C₁₂H₁₁BrO₂
• MW: 267.118542909622
• CID: 6111241
• PubChem ID: 165666451
• Update Time: 2025-08-04

2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol
• 2229262-79-5
• EN300-1935928

• Inchi： 1S/C12H11BrO2/c1-3-12(6-7-12)8-4-5-9(15-2)11(14)10(8)13/h1,4-5,14H,6-7H2,2H3
• InChI Key： VJMDOLBSGYIDAX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C1(C#C)CC1)OC)O

Computed Properties

• Exact Mass: 265.99424g/mol
• Monoisotopic Mass: 265.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol

Introduction to 2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol (CAS No: 2229262-79-5)

2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol, identified by the CAS number 2229262-79-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenolic core, which is functionalized with bromine, an ethynylcyclopropyl side chain, and a methoxy substituent. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol incorporates several key chemical functionalities that are highly relevant to modern medicinal chemistry. The presence of a bromine atom at the 2-position of the phenol ring enhances its reactivity, allowing for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly valuable in constructing more complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug candidates.

The ethynylcyclopropyl group at the 3-position introduces a rigid, cyclic structure that can contribute to the spatial orientation of the molecule within biological targets. This type of substitution is frequently employed in medicinal chemistry to improve pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the methoxy group at the 6-position serves as a hydrophilic moiety, which can modulate the overall physicochemical properties of the compound, including its solubility in biological fluids and its interaction with target proteins.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Phenols are well-known for their antioxidant properties, and modifications to their structure can lead to enhanced therapeutic effects. The specific arrangement of functional groups in 2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol suggests potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer research. The bromine atom, in particular, is a key feature that enables further chemical manipulation, allowing researchers to explore novel derivatives with tailored biological profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of bromine and ethynyl functionalities makes it an ideal candidate for palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of biaryl compounds. These types of compounds have shown considerable promise in various therapeutic areas, including oncology and central nervous system disorders. By leveraging the reactivity of 2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol, researchers can rapidly assemble novel molecules with improved pharmacological properties.

The methoxy group at the 6-position also plays a crucial role in modulating the electronic properties of the molecule. Methoxy-substituted phenols often exhibit enhanced binding affinity due to their ability to form hydrogen bonds with biological targets. This feature is particularly important in designing drugs that require precise interactions with proteins or nucleic acids. Furthermore, the cyclopropyl ring introduces steric constraints that can influence how the molecule fits into binding pockets, potentially leading to higher selectivity over off-target interactions.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like 2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol. Molecular modeling techniques can predict how different structural modifications will affect biological activity, allowing researchers to optimize their designs before conducting expensive wet-lab experiments. The unique combination of functional groups in this compound makes it an attractive candidate for virtual screening campaigns aimed at identifying new therapeutic agents.

Moreover, the growing emphasis on green chemistry has prompted researchers to explore synthetic routes that minimize waste and hazardous byproducts. The reactivity of 2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol allows for concise synthetic strategies that align with these principles. For instance, palladium-catalyzed reactions are known for their high efficiency and selectivity, making them ideal for constructing complex molecules while maintaining environmental sustainability.

In conclusion,2-bromo-3-(1-ethynylcyclopropyl)-6-methoxyphenol (CAS No: 2229262-79-5) represents a versatile and promising compound for pharmaceutical research. Its unique structural features—combining bromine reactivity, cyclopropyl rigidity, and methoxy hydrophilicity—make it an excellent scaffold for developing novel therapeutic agents. As computational methods continue to advance and green chemistry principles become more integral to drug discovery，this compound is poised to play a significant role in future medical innovations.